Cas no 2228698-32-4 (2-(3-fluoro-5-methylphenyl)propanal)

• Product Name: 2-(3-fluoro-5-methylphenyl)propanal
• CAS No: 2228698-32-4
• MF: C₁₀H₁₁FO
• MW: 166.192146539688
• CID: 6509088
• PubChem ID: 165876176
• Update Time: 2025-05-19

2-(3-fluoro-5-methylphenyl)propanal Chemical and Physical Properties

Names and Identifiers

• 2-(3-fluoro-5-methylphenyl)propanal
• EN300-1739644
• 2228698-32-4

• Inchi： 1S/C10H11FO/c1-7-3-9(8(2)6-12)5-10(11)4-7/h3-6,8H,1-2H3
• InChI Key： FRSBYPPBPHVWPC-UHFFFAOYSA-N
• SMILES： FC1C=C(C)C=C(C=1)C(C=O)C

Computed Properties

• Exact Mass: 166.079393132g/mol
• Monoisotopic Mass: 166.079393132g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 17.1Ų

Additional information on 2-(3-fluoro-5-methylphenyl)propanal

Introduction to 2-(3-fluoro-5-methylphenyl)propanal (CAS No. 2228698-32-4)

2-(3-fluoro-5-methylphenyl)propanal, identified by the Chemical Abstracts Service Number (CAS No.) 2228698-32-4, is a significant compound in the realm of organic chemistry and pharmaceutical research. This aldehyde derivative features a unique structural motif that has garnered considerable attention due to its potential applications in medicinal chemistry and synthetic biology. The presence of both a fluoro substituent and a methyl group on the aromatic ring, combined with the aldehyde functionality, imparts distinct electronic and steric properties that make this compound a valuable intermediate in the synthesis of biologically active molecules.

The chemical structure of 2-(3-fluoro-5-methylphenyl)propanal consists of a propyl chain attached to a benzene ring that is substituted at the 3-position with a fluorine atom and at the 5-position with a methyl group. The aldehyde group (-CHO) at the 2-position of the benzene ring further enhances its reactivity, making it a versatile building block for further functionalization. This structural arrangement not only contributes to its chemical diversity but also opens up numerous possibilities for designing novel compounds with tailored biological activities.

In recent years, there has been growing interest in fluorinated aromatic compounds due to their enhanced metabolic stability, improved bioavailability, and altered binding properties when incorporated into drug molecules. The fluoro substituent in 2-(3-fluoro-5-methylphenyl)propanal is particularly noteworthy, as it can influence the electronic distribution of the aromatic ring and interact favorably with biological targets. This has led to its exploration in the development of new therapeutic agents targeting various diseases, including cancer, infectious diseases, and neurological disorders.

One of the most compelling aspects of 2-(3-fluoro-5-methylphenyl)propanal is its role as a precursor in the synthesis of more complex molecules. The aldehyde group serves as a readily available site for condensation reactions, allowing chemists to construct heterocyclic scaffolds or introduce additional functional groups through oxidation, reduction, or nucleophilic addition. These transformations are crucial in drug discovery pipelines, where the ability to modify molecular structure is essential for optimizing potency, selectivity, and pharmacokinetic properties.

Recent advancements in synthetic methodologies have further highlighted the utility of 2-(3-fluoro-5-methylphenyl)propanal. For instance, transition metal-catalyzed cross-coupling reactions have enabled the efficient introduction of diverse substituents onto the aromatic ring, expanding the chemical space accessible through this intermediate. Additionally, green chemistry approaches have been explored to develop more sustainable synthetic routes, reducing waste and energy consumption while maintaining high yields and purity.

The pharmaceutical industry has been particularly keen on leveraging fluorinated compounds like 2-(3-fluoro-5-methylphenyl)propanal due to their demonstrated success in clinical trials. Fluorine atoms can modulate drug-receptor interactions by influencing lipophilicity, hydrogen bonding potential, and metabolic degradation pathways. As such, compounds derived from this intermediate have shown promise in treating conditions where precise molecular interactions are critical. For example, studies have indicated that fluorinated analogs of existing drugs exhibit improved efficacy and reduced side effects compared to their non-fluorinated counterparts.

Beyond pharmaceutical applications, 2-(3-fluoro-5-methylphenyl)propanal has found utility in materials science and agrochemical research. Its unique structural features make it a candidate for developing advanced polymers with tailored properties or as an intermediate in synthesizing novel pesticides with enhanced environmental compatibility. The versatility of this compound underscores its importance as a cornerstone in synthetic chemistry.

The synthesis of 2-(3-fluoro-5-methylphenyl)propanal typically involves multi-step processes that require careful optimization to ensure high regioselectivity and yield. Common strategies include Friedel-Crafts acylation followed by reduction or direct functionalization of pre-formed aromatic rings using fluorinating agents. Advances in catalytic systems have enabled more efficient and selective transformations, reducing reliance on harsh conditions or hazardous reagents.

In conclusion,2-(3-fluoro-5-methylphenyl)propanal (CAS No. 2228698-32-4) represents a fascinating compound with broad applications across multiple scientific disciplines. Its unique structural features and reactivity make it an indispensable tool for researchers seeking to develop innovative solutions in medicine, materials science, and beyond. As our understanding of fluorinated chemistry continues to evolve，so too will the ways in which this compound contributes to scientific progress.